Cas no 922134-81-4 (N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide)

• Product Name: N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide
• CAS No: 922134-81-4
• MF: C₁₈H₁₄N₂O₃S₂
• MW: 370.445361614227
• CID: 6552887
• Update Time: 2025-07-23

N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide
• N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-thiophen-2-ylacetamide

• Inchi： 1S/C18H14N2O3S2/c1-22-12-4-5-15-11(7-12)8-16(23-15)14-10-25-18(19-14)20-17(21)9-13-3-2-6-24-13/h2-8,10H,9H2,1H3,(H,19,20,21)
• InChI Key： UWTICSPJSAIQHL-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC(OC)=CC=C3O2)=CS1)(=O)CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide (CAS No. 922134-81-4)

In the realm of organic chemistry and pharmaceutical research, N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide (CAS No. 922134-81-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzofuran and thiazole moieties, represents a promising candidate for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activities, and mechanisms of action, aligning with the growing demand for novel bioactive molecules in the pharmaceutical industry.

The molecular structure of N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide combines a methoxybenzofuran core with a thiophene-substituted acetamide group, offering diverse reactivity and functional versatility. Such hybrid structures are often associated with antioxidant, anti-inflammatory, and antimicrobial properties, making them attractive targets for therapeutic development. Recent studies highlight its potential role in modulating enzyme inhibition and receptor binding, which are critical in addressing conditions like metabolic disorders and neurodegenerative diseases.

From a synthetic perspective, the preparation of CAS No. 922134-81-4 involves multi-step organic reactions, including cyclization, acylation, and cross-coupling techniques. Optimizing these processes is a key focus for chemists, as it impacts the compound's yield, purity, and scalability. The integration of green chemistry principles, such as solvent-free reactions or catalytic methods, is also a trending topic in its synthesis, reflecting the broader shift toward sustainable practices in chemical manufacturing.

In the context of drug discovery, N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide is often compared to other heterocyclic compounds with known pharmacological profiles. Its structure-activity relationship (SAR) studies are crucial for identifying analogs with enhanced efficacy and reduced side effects. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets, a methodology highly searched by researchers in cheminformatics and bioinformatics.

Beyond pharmaceuticals, this compound's electronic properties have sparked interest in materials science. The conjugated system formed by its aromatic rings suggests potential applications in organic electronics, such as OLEDs or sensors. This aligns with the rising demand for lightweight, flexible, and energy-efficient materials in consumer electronics and renewable energy technologies.

Quality control and analytical characterization of CAS No. 922134-81-4 rely on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards and facilitate its use in preclinical studies. The compound's stability under various conditions (e.g., pH, temperature) is another area of investigation, particularly for formulation scientists developing drug delivery systems.

In summary, N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(thiophen-2-yl)acetamide exemplifies the intersection of chemistry, biology, and materials science. Its multifaceted applications—from therapeutic agents to functional materials—underscore its relevance in contemporary research. As scientific inquiries into heterocyclic chemistry and molecular design continue to evolve, this compound is poised to remain a subject of innovation and discovery.